Cas no 2166-27-0 (3,6-Pyridazinedicarboxylic acid, 4-phenyl-, dimethyl ester)
2166-27-0 structure
Product Name:3,6-Pyridazinedicarboxylic acid, 4-phenyl-, dimethyl ester
CAS No:2166-27-0
MF:C14H12N2O4
MW:272.256083488464
CID:1408920
Update Time:2024-08-15
3,6-Pyridazinedicarboxylic acid, 4-phenyl-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- 3,6-Pyridazinedicarboxylic acid, 4-phenyl-, dimethyl ester
- 3,6-Pyridazinedicarboxylic acid, 4-phenyl-, 3,6-dimethyl ester
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- Inchi: 1S/C14H12N2O4/c1-19-13(17)11-8-10(9-6-4-3-5-7-9)12(16-15-11)14(18)20-2/h3-8H,1-2H3
- InChI Key: KHUCKSJRPBKMDE-UHFFFAOYSA-N
- SMILES: C1(C(OC)=O)=NN=C(C(OC)=O)C=C1C1=CC=CC=C1
Computed Properties
- Exact Mass: 272.07976
Experimental Properties
- Density: 1.254±0.06 g/cm3(Predicted)
- Melting Point: 94.0-95.5 °C
- Boiling Point: 498.7±45.0 °C(Predicted)
- PSA: 78.38
- pka: -1.56±0.10(Predicted)
3,6-Pyridazinedicarboxylic acid, 4-phenyl-, dimethyl ester Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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